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Compound of Interest

Compound Name: 3-Bromo-4-ethoxy-5-fluoroaniline

Cat. No.: B059741

For: Researchers, Scientists, and Drug Development Professionals Subject: Determination of
Molecular Weight for 3-Bromo-4-ethoxy-5-fluoroaniline

This document provides a detailed account of the molecular properties of 3-Bromo-4-ethoxy-
5-fluoroaniline, with a primary focus on the determination of its molecular weight.

Compound Identification

The subject of this analysis is 3-Bromo-4-ethoxy-5-fluoroaniline. Its structural and molecular
formulas have been determined as follows:

o Systematic Name: 3-Bromo-4-ethoxy-5-fluoroaniline
e Molecular Formula: CsHeBrFNO

 Structure: An aniline core substituted with bromine, ethoxy, and fluorine groups at the 3, 4,
and 5 positions, respectively.

Quantitative Data Summary

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 3-Bromo-4-ethoxy-5-fluoroaniline is based on its empirical formula and
the standard atomic weights of each element as recognized by the International Union of Pure
and Applied Chemistry (IUPAC).
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Standard Total
Component Symbol Count Atomic Weight Contribution (
(g/mol) g/mol )
Carbon C 8 12.011[1][2][3][4]  96.088
Hydrogen H 9 1.008[5][6][7][8] ~ 9.072
_ 79.904[9][10][11]
Bromine Br 1 79.904
[12]
, 18.998[13][14]
Fluorine F 1 18.998
[15][16]
_ 14.007[17][18]
Nitrogen N 1 14.007
[19][20][21]
15.999[22][23]
Oxygen O 1 15.999
[24][25][26]

Total Molecular
Weight

CsHoBrFNO 234.068

A molecular weight of 234.07 g/mol is cited by commercial suppliers for this compound, which
aligns with the calculated value.

Experimental Protocols
The determination of a compound's molecular weight from its chemical formula is a theoretical
calculation and does not involve a direct experimental procedure. The protocol is as follows:

Protocol: Calculation of Molecular Weight from Molecular Formula

o Determine the Molecular Formula: Identify the chemical formula of the compound (e.g.,
CsHoBrFNO) through structural analysis, typically confirmed by methods such as Nuclear
Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

« |dentify Constituent Elements: List all unique elements present in the formula (Carbon,
Hydrogen, Bromine, Fluorine, Nitrogen, Oxygen).
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e Count Atoms: For each element, count the number of atoms present in a single molecule as
indicated by the subscripts in the molecular formula.

e Obtain Standard Atomic Weights: Refer to the IUPAC Periodic Table for the standard atomic
weight of each element. These weights are a weighted average of the masses of an
element's naturally occurring isotopes.

o Calculate Total Mass for Each Element: For each element, multiply its atom count by its
standard atomic weight.

o Sum for Total Molecular Weight: Sum the total masses calculated for each constituent
element to arrive at the final molecular weight of the compound, expressed in grams per
mole ( g/mol).

Logical Workflow Visualization

The following diagram illustrates the logical process for calculating the molecular weight of 3-
Bromo-4-ethoxy-5-fluoroaniline.

Inputs

Molecular Formula

CsHoBIrENO Standard Atomic Weights (IUPAC)

Iculation Process

Sum of (Atom Count * Atomic Weight)

(8C) + (9H) + (1Br) + (1F) + (IN) + (10)

Molecular Weight
234.07 g/mol

Click to download full resolution via product page
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Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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